Cas no 83697-05-6 (3-Hydroxy-4,7,7-trimethyl-norbornane-1-carbonitrile)

• Product Name: 3-Hydroxy-4,7,7-trimethyl-norbornane-1-carbonitrile
• CAS No: 83697-05-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 668697
• Update Time: 2023-08-03

3-Hydroxy-4,7,7-trimethyl-norbornane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carbonitrile, 3-hydroxy-4,7,7-trimethyl-, exo-
• 3-hydroxy-4,7,7-trimethyl-norbornane-1-carbonitrile
• 3-Hydroxy-4,7,7-trimethyl-norbornane-1-carbonitrile

• Inchi： 1S/C11H17NO/c1-9(2)10(3)4-5-11(9,7-12)6-8(10)13/h8,13H,4-6H2,1-3H3
• InChI Key： UAGWSEUAVRIMBW-UHFFFAOYSA-N
• SMILES： OC1CC2(C#N)CCC1(C)C2(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 301
• XLogP3: 1.6
• Topological Polar Surface Area: 44